![molecular formula C25H24N6O3 B2606264 N-(4-fluorobenzyl)-6-(3-fluorophenyl)nicotinamide CAS No. 1251598-58-9](/img/structure/B2606264.png)
N-(4-fluorobenzyl)-6-(3-fluorophenyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzyl)-6-(3-fluorophenyl)nicotinamide, also known as GSK-J4, is a small molecule inhibitor that targets the histone demethylase JMJD3. The compound has gained attention in recent years due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.
Scientific Research Applications
Pharmacological Properties and Neuroprotection
- A study focused on YM-244769, a related compound, emphasized its pharmacological significance as a potent Na+/Ca2+ exchange (NCX) inhibitor. This compound demonstrates preferential inhibition of intracellular Na+-dependent 45Ca2+ uptake via NCX3, showing substantial potential for neuroprotective drug development due to its efficacy in protecting against hypoxia/reoxygenation-induced cell damage in neuronal cells (Iwamoto & Kita, 2006).
TRPV1 Antagonism and Inflammatory Pain
- Research into 6-phenylnicotinamide derivatives, including a focus on compounds structurally similar to N-(4-fluorobenzyl)-6-(3-fluorophenyl)nicotinamide, has led to the development of potent TRPV1 antagonists. These compounds have shown efficacy in in vivo models of inflammatory pain, highlighting their therapeutic potential in pain management (Westaway et al., 2008).
Supramolecular Chemistry and Coordination Complexes
- Nicotinamide derivatives have been utilized in the synthesis of supramolecular arrays and coordination complexes with copper(II) halogenobenzoates. These compounds demonstrate interesting structural and electronic properties, providing insights into the design of new materials with potential applications in catalysis, sensing, and electronics (Halaška et al., 2016).
Fluorometric Assays and Metabolic Enzyme Studies
- The development of fluorometric assays using nicotinamide and its derivatives has facilitated the study of various N-methyltransferases, contributing to a deeper understanding of metabolic processes at the cellular level. These methods offer simplicity, sensitivity, and selectivity, important for biochemical research and drug development (Sano et al., 1992).
Aminative Aza-Annulation and Synthesis of Nicotinate Derivatives
- Innovative copper-catalyzed aminative aza-annulation processes have been explored, utilizing N-fluorobenzenesulfonimide to access diverse aminonicotinates. This represents an efficient pathway to synthesize nicotinate derivatives, expanding the toolkit for organic synthesis and pharmaceutical chemistry (Reddy et al., 2018).
properties
IUPAC Name |
2-(2,5-dimethylphenyl)-5-[[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-d][1,2,4]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N6O3/c1-15(2)33-19-9-7-18(8-10-19)24-27-23(34-29-24)13-30-25(32)22-12-21(28-31(22)14-26-30)20-11-16(3)5-6-17(20)4/h5-12,14-15H,13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMFKMXBNEWPJTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=NN3C=NN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC=C(C=C5)OC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.